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Compound of Interest

Compound Name: 4-Fluorobenzonitrile

Cat. No.: B033359

An In-Depth Technical Guide to the Physicochemical Properties of 4-Fluorobenzonitrile:
Melting and Boiling Points

Abstract: This technical guide provides a comprehensive analysis of the melting and boiling
points of 4-Fluorobenzonitrile (CAS No. 1194-02-1), a critical intermediate in the
pharmaceutical, agrochemical, and materials science sectors. The document synthesizes data
from authoritative sources to establish reliable values for these key physical properties.
Furthermore, it delves into the underlying principles that govern these phase transitions and
presents validated experimental protocols for their accurate determination. This guide is
intended for researchers, chemists, and drug development professionals who require precise
physicochemical data and robust methodologies for handling and utilizing this versatile
compound.

Introduction to 4-Fluorobenzonitrile
Overview and Chemical Identity

4-Fluorobenzonitrile, also known as p-cyanofluorobenzene, is an aromatic organic compound
with the chemical formula C7H4FN.[1] It consists of a benzene ring substituted with a nitrile (-
C=N) group and a fluorine (-F) atom at the para (4) position. This substitution pattern imparts
unique electronic properties and reactivity, making it a valuable building block in organic
synthesis.[1][2] Under standard conditions, it typically appears as a white to off-white crystalline
solid or a colorless to pale yellow liquid, depending on the ambient temperature relative to its
melting point.[3][4][5][6]
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Significance in Research and Development

The utility of 4-Fluorobenzonitrile is widespread. In medicinal chemistry, it serves as a crucial
precursor for synthesizing novel drug candidates, including anti-inflammatory agents and opioid
receptor antagonists.[1][2][6] The presence of the fluorine atom can enhance metabolic stability
and lipophilicity, which are often desirable properties in bioactive molecules.[1] Beyond
pharmaceuticals, it is employed in the production of high-performance agrochemicals, specialty
dyes, and pigments.[1][2] Its application extends to materials science, where it is used in the
development of organic electronics like organic light-emitting diodes (OLEDSs).[1]

Core Physicochemical Properties

The melting and boiling points are fundamental properties that dictate the physical state of a
substance and are critical for process design, purification, and storage.

Summary of Quantitative Data

The physical properties of 4-Fluorobenzonitrile are well-documented across various chemical
suppliers and databases. A summary of these key values is presented below for rapid

reference.
Property Value Source(s)
CAS Number 1194-02-1 [1][7]
Molecular Formula C7HaFN [1]
Molecular Weight 121.11 g/mol [1][8]

White crystalline solid /
Appearance o [31[4]
Colorless to yellow liquid

Melting Point 32-37°C (89.6 - 98.6 °F) [21[7119]
- _ 188 °C (370.4 °F) at 750
Boiling Point [21[71[91[10]
mmHg
Flash Point 65 °C (149 °F) [7119]
Density ~1.11-1.15 g/cm3 [6][10]
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In-Depth Analysis of Melting Point

The melting point of 4-Fluorobenzonitrile is consistently reported in the range of 32 °C to 37
°C.[2][7][9] For a pure crystalline solid, the melting point should be a sharp, well-defined
temperature. The observed range (e.g., 33-36 °C) reflects the transition from the first sign of
liquefaction to complete melting.[7][10] This slight variability across different sources can be
attributed to minor differences in purity or the specific methodology used for determination.[11]
The presence of impurities typically depresses and broadens the melting point range, making
this parameter a reliable indicator of compound purity.[11]

In-Depth Analysis of Boiling Point

The boiling point is consistently cited as 188 °C.[1] It is crucial to note that this value is often
specified at a pressure of 750 mmHg (or 750 torr), which is slightly below standard atmospheric
pressure (760 mmHQ).[2][7][9][10] The boiling point of a liquid is the temperature at which its
vapor pressure equals the surrounding atmospheric pressure. Therefore, any deviation from
standard pressure will affect the observed boiling point. While the difference between 750
mmHg and 760 mmHg results in a minor deviation, precise experimental work, especially at
significantly different altitudes, requires pressure correction.

Visualization of Phase Transitions

The relationship between the physical state of 4-Fluorobenzonitrile and temperature can be
visualized as a linear progression through its distinct phase transitions.
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Caption: Phase transitions of 4-Fluorobenzonitrile with temperature.

Experimental Determination Protocols

To ensure data integrity, the determination of melting and boiling points must follow
standardized, reproducible protocols. The methodologies described below are self-validating
when performed with calibrated equipment and proper technique.

Protocol for Melting Point Determination (Capillary
Method)

This method relies on heating a small sample in a capillary tube within a calibrated apparatus
while observing the temperature of phase transition.

Causality: Slow, controlled heating is essential. Rapid heating can cause a lag between the
thermometer reading and the actual sample temperature, leading to erroneously high and
broad melting ranges.[11] Using a finely powdered, dry sample ensures uniform heat transfer.
[12]

Step-by-Step Methodology:
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o Sample Preparation: Place a small amount of 4-Fluorobenzonitrile on a clean, dry surface
(like a porous plate) and crush it into a fine powder.[12]

o Capillary Loading: Take a glass capillary tube sealed at one end. Push the open end into the
powdered sample to collect a small amount.[12]

o Packing: Gently tap the sealed end of the capillary on a hard surface to pack the powder
down into a dense column of 1-2 mm in height.[11]

o Apparatus Setup: Place the loaded capillary into the heating block of a calibrated melting
point apparatus. Attach it to a thermometer if using a manual setup like a Thiele tube filled
with a high-boiling liquid (e.g., paraffin or silicone oil).[12]

e Heating: Begin heating the apparatus. A rapid heating rate can be used initially, but the rate
must be slowed to 1-2 °C per minute as the temperature approaches the expected melting
point.[11]

o Observation & Recording: Record two temperatures:
o T1: The temperature at which the first drop of liquid appears.
o T2: The temperature at which the last crystal of the solid melts completely.

e Reporting: The melting point is reported as the range T1 - T2. For a pure sample, this range
should be narrow (0.5 - 1.0 °C).[11]

Protocol for Boiling Point Determination (Siwoloboff
Method)

This micro-scale method is suitable for small quantities and involves observing bubble
formation from an inverted capillary within the heated liquid.

Causality: As the liquid is heated, the air trapped in the inverted capillary expands and
escapes. When the liquid's temperature reaches its boiling point, its vapor pressure equals the
atmospheric pressure, causing a rapid and continuous stream of vapor bubbles to emerge from
the capillary.[12]
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Step-by-Step Methodology:

Sample Preparation: Add approximately 0.5 mL of 4-Fluorobenzonitrile to a small test tube
(ignition tube).

Capillary Insertion: Place a standard melting point capillary, sealed at one end, into the test
tube with the open end submerged in the liquid.[12]

Apparatus Setup: Attach the test tube to a thermometer using a rubber band, ensuring the
sample is level with the thermometer bulb.[12]

Heating: Immerse the assembly in a heating bath (e.g., a beaker of mineral oil).

Observation: Heat the bath gently with constant stirring. Observe the inverted capillary.
Initially, trapped air will emerge as slow bubbles.

Recording: Note the temperature when a rapid, continuous stream of bubbles emerges from
the capillary's open end. This temperature is the boiling point.

Confirmation (Optional): Remove the heat source. The temperature at which the bubble
stream ceases and the liquid just begins to be drawn back into the capillary is a highly
accurate measure of the boiling point.

Caption: Experimental workflows for melting and boiling point determination.

Safety and Handling Considerations

4-Fluorobenzonitrile is classified as a hazardous substance and must be handled with

appropriate precautions.

Hazards: It is harmful if swallowed, in contact with skin, or if inhaled.[3][13] It is also
categorized as a flammable solid.[9][13]

Handling: Use only in a well-ventilated area, such as a chemical fume hood.[7] Wear
appropriate personal protective equipment (PPE), including nitrile gloves, safety goggles,
and a lab coat.[3][7]
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» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][7] Store
away from heat, sparks, open flames, and incompatible materials such as strong oxidizing
agents, strong acids, and strong bases.[3][7]

Conclusion

The melting point (32-37 °C) and boiling point (188 °C @ 750 mmHg) of 4-Fluorobenzonitrile
are well-established and critical parameters for its effective use in scientific and industrial
applications. Understanding these properties, the factors that influence them, and the precise
protocols for their verification are essential for ensuring purity, optimizing reaction conditions,
and maintaining safety. The data and methodologies presented in this guide provide a reliable
foundation for professionals working with this important chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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